Cas no 56405-21-1 (4-(Carbomethoxy)methylaminophenol)

• Product Name: 4-(Carbomethoxy)methylaminophenol
• CAS No: 56405-21-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 820681
• PubChem ID: 422581
• Update Time: 2025-06-07

4-(Carbomethoxy)methylaminophenol Chemical and Physical Properties

Names and Identifiers

• Methyl 2-((4-hydroxyphenyl)amino)acetate
• DL-4-HYDROXYPHENYLGLYCINE METHYL ESTER HYDROCHLORIDE
• DL-p-hydroxyphenylglycine methyl ester
• 4-[[(Carbomethoxy)methyl]amino]phenol
• AKOS010053626
• F72793
• methyl N-(4-hydroxyphenyl)glycinate
• 56405-21-1
• METHYL 2-[(4-HYDROXYPHENYL)AMINO]ACETATE
• p-hydroxyphenylglycine methyl ester
• EN300-6284350
• W-106516
• MFCD12159477
• methyl 2-(4-hydroxyanilino)acetate
• SCHEMBL1713162
• p-hydroxy phenyl glycine methyl ester
• DKLZRLRMFNWRFB-UHFFFAOYSA-N
• 4-(Carbomethoxy)methylaminophenol

• MDL： MFCD12159477
• Inchi： 1S/C9H11NO3/c1-13-9(12)6-10-7-2-4-8(11)5-3-7/h2-5,10-11H,6H2,1H3
• InChI Key： DKLZRLRMFNWRFB-UHFFFAOYSA-N
• SMILES： O(C)C(CNC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-(Carbomethoxy)methylaminophenol

Introduction to 4-(Carbomethoxy)methylaminophenol (CAS No. 56405-21-1)

4-(Carbomethoxy)methylaminophenol, identified by its Chemical Abstracts Service (CAS) number 56405-21-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining an amine group, a hydroxyl group, and an ester moiety, has garnered attention for its versatile applications in medicinal chemistry and drug development. The presence of both polar functional groups and aromaticity makes it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 4-(Carbomethoxy)methylaminophenol consists of a phenolic ring substituted with a carbomethoxy methylamine side chain. This configuration imparts distinct chemical properties that facilitate its use in multiple synthetic pathways. The hydroxyl group enables hydrogen bonding interactions, enhancing solubility and reactivity, while the ester group provides a site for further functionalization through hydrolysis or transesterification reactions. These features make it particularly useful in the preparation of more complex molecules, including potential therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(Carbomethoxy)methylaminophenol and its derivatives. Research has highlighted its role as a precursor in the synthesis of novel compounds with anti-inflammatory, antioxidant, and anticancer properties. The compound's ability to undergo selective modifications allows chemists to tailor its biological activity for specific therapeutic targets. For instance, modifications at the amine or hydroxyl positions can lead to enhanced binding affinity to biological receptors or improved metabolic stability.

One of the most compelling aspects of 4-(Carbomethoxy)methylaminophenol is its utility in the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. Studies have demonstrated that derivatives of this compound can interfere with key signaling pathways by inhibiting the activity of tyrosine kinases. The ester group serves as a handle for further derivatization, enabling the creation of molecules that selectively target overexpressed kinases in tumor cells while minimizing side effects on normal tissues.

Moreover, the compound has shown promise in the context of drug delivery systems. Its amphiphilic nature allows it to form micelles or nanoparticles when combined with appropriate surfactants or polymers. These delivery systems can enhance the bioavailability and targeted delivery of co-administered drugs, improving therapeutic efficacy. Recent advancements in nanotechnology have leveraged 4-(Carbomethoxy)methylaminophenol to develop controlled-release formulations that release payloads in response to specific biological triggers, such as pH changes or enzymatic activity.

The synthesis of 4-(Carbomethoxy)methylaminophenol typically involves multi-step organic reactions starting from readily available aromatic precursors. Common synthetic routes include nucleophilic substitution reactions at the phenolic ring followed by functionalization of the resulting amine derivative. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and energy consumption. These improvements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

From a computational chemistry perspective, 4-(Carbomethoxy)methylaminophenol has been extensively studied using molecular modeling techniques to predict its interactions with biological targets. High-throughput virtual screening (HTVS) has identified several promising derivatives with enhanced binding affinity and selectivity. These computational approaches accelerate the drug discovery process by allowing researchers to evaluate thousands of potential candidates before synthesizing them experimentally.

The safety profile of 4-(Carbomethoxy)methylaminophenol is another critical consideration in its application to pharmaceuticals. Preclinical studies have assessed its toxicity, pharmacokinetics, and potential side effects. While preliminary results suggest that it is well-tolerated at moderate doses, further research is needed to fully understand its long-term effects. Collaborative efforts between synthetic chemists and toxicologists are essential to ensure that new compounds meet stringent safety standards before advancing to clinical trials.

In conclusion, 4-(Carbomethoxy)methylaminophenol (CAS No. 56405-21-1) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features enable diverse synthetic strategies, making it a valuable building block for biologically active molecules. Ongoing research continues to uncover new therapeutic possibilities for this compound and its derivatives, highlighting its importance as a cornerstone in modern medicinal chemistry.